Methyl 2-nitro-4-sulfamoylbenzoate
Overview
Description
“Methyl 2-nitro-4-sulfamoylbenzoate” is a chemical compound with the CAS Number: 1909319-34-1 . It has a molecular weight of 260.23 and its IUPAC name is the same as the common name . The compound is typically stored at room temperature and is available in powder form .
Molecular Structure Analysis
The InChI code for “this compound” is1S/C8H8N2O6S/c1-16-8(11)6-3-2-5(17(9,14)15)4-7(6)10(12)13/h2-4H,1H3,(H2,9,14,15) . This code provides a standard way to encode the compound’s molecular structure and can be used to generate a visual representation of the molecule. Physical and Chemical Properties Analysis
“this compound” is a powder that is stored at room temperature . Unfortunately, specific physical and chemical properties such as melting point, boiling point, and solubility are not available in the current resources.Scientific Research Applications
1. Analysis of Sulfhydryl Groups in Biological Materials
G. Ellman's research introduces a water-soluble aromatic disulfide that is useful for determining sulfhydryl groups in biological materials. This compound's applications in studying reactions with blood suggest potential relevance to Methyl 2-nitro-4-sulfamoylbenzoate due to its sulfamoyl group and its implications in biological studies (Ellman, 1959).
2. Synthesis of Alkyl Esters and Anticonvulsant Activity
Research by G. H. Hamor and M. Janfaza on the synthesis of alkyl esters of 4-nitro-2-sulfamoylbenzoic acid, related to this compound, demonstrates significant anticonvulsant activity in these compounds. This suggests potential therapeutic applications in neurological research (Hamor & Janfaza, 1963).
3. Redox/Condensation Cascades in Chemical Synthesis
The work of T. Nguyen, L. Ermolenko, and A. Al‐Mourabit on the catalysis of redox/condensation cascade reactions between nitrobenzenes and activated methyl groups, including compounds similar to this compound, highlights its potential utility in synthesizing heteroaromatic compounds (Nguyen, Ermolenko, & Al‐Mourabit, 2013).
4. Decarboxylative Methylthiolation in Organic Synthesis
Research by Zhengjiang Fu et al. on the decarboxylative methylthiolation of nitrobenzoic acids, related to this compound, reveals its potential in organic synthesis processes. This work emphasizes the use of environmentally friendly reagents in chemical transformations (Fu, Li, Xiong, & Cai, 2014).
5. Nucleophilic Aromatic Substitution for H2S Detection
Leticia A. Montoya et al. conducted studies on the nucleophilic aromatic substitution reaction of H2S with electron-poor aromatic electrophiles, relevant to the structure of this compound. This research could guide the development of selective probes for detecting hydrogen sulfide, a significant biological and environmental target (Montoya, Pearce, Hansen, Zakharov, & Pluth, 2013).
Safety and Hazards
“Methyl 2-nitro-4-sulfamoylbenzoate” is associated with several hazard statements including H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation) . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling .
Properties
IUPAC Name |
methyl 2-nitro-4-sulfamoylbenzoate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8N2O6S/c1-16-8(11)6-3-2-5(17(9,14)15)4-7(6)10(12)13/h2-4H,1H3,(H2,9,14,15) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NDQSHPHENRIJJY-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=C(C=C(C=C1)S(=O)(=O)N)[N+](=O)[O-] |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8N2O6S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
260.23 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
1909319-34-1 |
Source
|
| Record name | methyl 2-nitro-4-sulfamoylbenzoate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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